Cas no 2172028-98-5 (1-(4-chloro-3-methylphenyl)pent-4-en-2-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine
• CAS No: 2172028-98-5
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5853946
• PubChem ID: 165530806
• Update Time: 2025-11-01

1-(4-chloro-3-methylphenyl)pent-4-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine
• EN300-1283315
• 2172028-98-5

• Inchi： 1S/C12H16ClN/c1-3-4-11(14)8-10-5-6-12(13)9(2)7-10/h3,5-7,11H,1,4,8,14H2,2H3
• InChI Key： QEFKRCSSZAZIKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC=C)N

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine

Professional Introduction to Compound with CAS No. 2172028-98-5 and Product Name: 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine

Compound with the CAS number 2172028-98-5 and the product name 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention from researchers due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pentenamine core, which is appended with a 4-chloro-3-methylphenyl substituent, making it a promising candidate for further investigation.

The 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine moiety is particularly noteworthy for its ability to interact with biological targets in a manner that could lead to novel therapeutic effects. The presence of the chloro and methyl groups on the aromatic ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution within the body. This feature makes it an attractive scaffold for designing molecules that can efficiently cross biological membranes.

Recent studies have highlighted the importance of pentenamine derivatives in medicinal chemistry. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, analgesic, and antimicrobial activities. The structural motif of 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine aligns well with these trends, as it combines elements known to contribute to biological activity with enhanced metabolic stability.

In the context of drug discovery, the synthesis and optimization of 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine have been subjects of extensive research. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent pharmacological evaluations are conducted on material of the highest quality. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have played a crucial role in constructing the desired molecular framework.

The 4-chloro substituent on the aromatic ring is particularly interesting from a chemical biology perspective. Chlorinated aromatic compounds are well-documented for their ability to modulate enzyme activity and receptor binding. In particular, this moiety has been shown to enhance binding affinity in certain protein targets, making it a valuable component in medicinal chemistry libraries. The combination of this feature with the pentenamine backbone suggests that 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine could exhibit unique interactions with biological systems.

Current research efforts are focused on exploring the pharmacological profile of this compound through both in vitro and in vivo studies. Initial assays have demonstrated encouraging results, particularly in models of inflammation and pain management. The ability of 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine to modulate key signaling pathways has led researchers to consider its potential as a lead compound for further development.

The pentenamine core is another critical aspect of this compound's structure. This motif has been associated with various biological activities due to its ability to engage with specific amino acid residues in proteins. The presence of double bonds within the pentene system also introduces conformational flexibility, which can be exploited to optimize binding interactions. These features make 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine a versatile scaffold for designing molecules with tailored pharmacological properties.

From an industrial perspective, the development of novel pharmaceuticals relies heavily on access to high-quality starting materials. The synthesis of 1-(4-chloro-3-methylphenyl)pent-4-en-2-amine exemplifies the importance of robust synthetic routes that can be scaled up for commercial production. Recent advances in process chemistry have enabled more efficient and sustainable methods for producing complex molecules like this one, reducing costs and environmental impact.

The potential applications of 1-(4-chloro-3-methylphenyl)pent-4-en-2-am ine extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex drugs or as a building block for novel molecular probes. Such probes could be employed in research settings to study enzyme mechanisms or identify new drug targets.

In conclusion, compound with CAS No. 2172028985 and product name 1-(4-chloro -3 -methylphenyl )pent - 4 - en - 2 - am ine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an exciting candidate for further investigation and development. As research continues into this compound, it is likely that new insights into its potential applications will emerge, further solidifying its importance in the field.